2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)acrylonitrile

• IUPAC Name: (Z)-2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C17H14ClNO2/c1-20-16-8-5-13(17(10-16)21-2)9-14(11-19)12-3-6-15(18)7-4-12/h3-10H,1-2H3/b14-9+
• InChI Key: LDMSBUJCOQVXBW-NTEUORMPSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=C(C#N)C2=CC=C(C=C2)Cl)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C(\C#N)/C2=CC=C(C=C2)Cl)OC
• Molecular Formula: C17H14ClNO2
• Molecular Weight: 299.7 g/mol

Description

2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)acrylonitrile, also known as CDDO-Im, is a synthetic triterpenoid compound that has been shown to have potential therapeutic applications in various diseases. This compound has been extensively studied for its anti-inflammatory, anti-cancer, and neuroprotective effects.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)acrylonitrile is complex and involves multiple signaling pathways. This compound activates the Nrf2 (nuclear factor erythroid 2-related factor 2) pathway, which is responsible for regulating the expression of various antioxidant and detoxifying enzymes. This compound also inhibits the NF-κB (nuclear factor kappa B) pathway, which is responsible for regulating the expression of various pro-inflammatory cytokines. By activating the Nrf2 pathway and inhibiting the NF-κB pathway, this compound reduces oxidative stress and inflammation, which are involved in various diseases.
Biochemical and physiological effects:
This compound has various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-cancer effects. This compound activates various antioxidant and detoxifying enzymes, which reduce oxidative stress and protect cells from damage. This compound also inhibits various pro-inflammatory cytokines, which reduce inflammation. In cancer, this compound induces apoptosis in cancer cells by activating various signaling pathways.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)acrylonitrile has several advantages for lab experiments, including its stability, solubility, and purity. This compound is stable under various conditions and can be easily dissolved in various solvents. However, this compound has some limitations, including its high cost and limited availability. This compound is a synthetic compound, and its synthesis requires specialized equipment and expertise.

Future Directions

There are several future directions for the research on 2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)acrylonitrile. One of the future directions is to study the potential therapeutic applications of this compound in other diseases, such as cardiovascular diseases and metabolic disorders. Another future direction is to study the combination of this compound with other drugs to enhance its therapeutic effects. Furthermore, future research can focus on developing more efficient and cost-effective methods for the synthesis of this compound.
Conclusion:
In conclusion, this compound is a synthetic triterpenoid compound that has potential therapeutic applications in various diseases. This compound has been extensively studied for its anti-inflammatory, anti-cancer, and neuroprotective effects. The mechanism of action of this compound involves multiple signaling pathways, including the Nrf2 and NF-κB pathways. This compound has various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-cancer effects. This compound has several advantages for lab experiments, including its stability, solubility, and purity. However, this compound has some limitations, including its high cost and limited availability. There are several future directions for the research on this compound, including studying its potential therapeutic applications in other diseases and developing more efficient and cost-effective methods for its synthesis.

Synthesis Methods

2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)acrylonitrile can be synthesized by reacting 2-cyano-3,12-dioxooleana-1,9-dien-28-oic acid (CDDO) with imidazole. The reaction yields this compound, which is a white solid with a high melting point. The purity of the compound can be confirmed by various analytical techniques such as HPLC, NMR, and mass spectrometry.

Scientific Research Applications

2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)acrylonitrile has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative diseases, and inflammatory diseases. In cancer, this compound has been shown to inhibit the growth of various types of cancer cells, including breast, prostate, lung, and pancreatic cancer cells. This compound induces apoptosis (programmed cell death) in cancer cells by activating various signaling pathways. In neurodegenerative diseases such as Alzheimer's disease, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In inflammatory diseases such as rheumatoid arthritis, this compound has been shown to reduce inflammation by inhibiting various pro-inflammatory cytokines.